Cas no 1126-93-8 (2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a highly stable and versatile boronic ester compound, widely used as a key intermediate in organic synthesis and cross-coupling reactions. Its structure features a protected boronic acid moiety, which enhances stability against moisture and oxidation compared to free boronic acids. This compound is particularly valuable in Suzuki-Miyaura coupling reactions, enabling efficient carbon-carbon bond formation under mild conditions. The ethoxy group improves solubility in organic solvents, facilitating handling and reaction optimization. Its crystalline solid form ensures high purity and ease of storage. Due to its reliability and compatibility with diverse substrates, it is a preferred choice for pharmaceutical and materials science research.

2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure

1126-93-8 structure

Product Name:2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

CAS No:1126-93-8

MF:C₈H₁₇BO₃

MW:172.029783010483

MDL:MFCD22054335

CID:821386

PubChem ID:253659817

Update Time:2025-07-02

2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 1,3,2-Dioxaborolane, 2-ethoxy-4,4,5,5-tetramethyl
- 2-Ethoxy-4,4,5,5-tetraMethyl-1,3,2-dioxaborolane
- 1,3,2-Dioxaborolane, 2-ethoxy-4,4,5,5-tetramethyl-
- 2-Aethoxy-4,4,5,5,-tetramethyl-1,3,2-dioxaborolan
- 2-ethoxy-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
- 2-Ethoxy-4.4.5.5-tetramethyl-1.3.2-dioxaborolan
- ACT08947
- CTK0G1443
- ethyl pinacol borate
- Ethyl-1,1,2,2-tetramethyl-ethylen-borat
- SureCN6493277
- X7232
- Ethoxyboronic Acid Pinacol Ester
- 2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaboralane
- C8H17BO3
- E0982
- D80491
- AKOS037644952
- MFCD22054335
- AS-55616
- 1126-93-8
- SCHEMBL6493277
- SY053310
- CS-0151942
- DTXSID60508219
- 2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- MDL： MFCD22054335
- Inchi： 1S/C8H17BO3/c1-6-10-9-11-7(2,3)8(4,5)12-9/h6H2,1-5H3
- InChI Key： AWCHCIVACATJJS-UHFFFAOYSA-N
- SMILES： O1B(OCC)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 171.13071
Monoisotopic Mass: 172.1270746g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 152
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 27.7

Experimental Properties

Density: 0.93
Boiling Point: 32°C/5.3mmHg(lit.)
Flash Point: 15 ºC
Refractive Index: 1.4070-1.4110
PSA: 27.69

2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

Symbol:
Prompt：warning
Hazard Statement： H226
Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
Hazardous Material transportation number：1993
HazardClass：3
PackingGroup：III

2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E156077-25G	2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1126-93-8	95%	25g	¥688.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E156077-5G	2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1126-93-8	95%	5g	¥153.90	2023-09-03
Apollo Scientific	OR919768-5g	2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1126-93-8	95%	5g	£110.00	2023-09-02
Apollo Scientific	OR919768-25g	2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1126-93-8	95%	25g	£239.00	2025-02-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E862836-1g	2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1126-93-8	≥97%(GC)(T)	1g	￥61.20	2022-01-11
TRC	E893080-50mg	2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1126-93-8		50mg	$ 50.00	2022-06-05
TRC	E893080-100mg	2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1126-93-8		100mg	$ 65.00	2022-06-05
TRC	E893080-500mg	2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1126-93-8		500mg	$ 80.00	2022-06-05
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